Cas no 2229566-13-4 (tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate)

• Product Name: tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate
• CAS No: 2229566-13-4
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6321103
• PubChem ID: 165830143
• Update Time: 2025-10-29

tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate
• 2229566-13-4
• EN300-1873466

• Inchi： 1S/C16H26N2O2/c1-12(10-11-17)14(13-8-6-5-7-9-13)18-15(19)20-16(2,3)4/h5-9,12,14H,10-11,17H2,1-4H3,(H,18,19)
• InChI Key： FFKMGVLDSDKLOM-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C(C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate

Introduction to tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate (CAS No: 2229566-13-4)

Ter-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate, identified by the CAS number 2229566-13-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the carbamate class, which is widely recognized for its versatile applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. The structural features of this compound, including its tert-butyl and 4-amino-2-methyl-1-phenylbutyl substituents, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known sterically hindered alkyl group that enhances the lipophilicity and metabolic stability of molecules, making it a popular choice in drug design. In contrast, the 4-amino-2-methyl-1-phenylbutyl moiety introduces a more complex aromatic and aliphatic framework, which can influence both the solubility and reactivity of the compound. Such structural elements are often strategically incorporated to optimize pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of this compound with biological targets with greater precision. Studies have suggested that the amino group at position 4 could serve as a potential binding site for enzymes or receptors, while the phenyl ring may contribute to hydrophobic interactions. These insights are crucial for designing novel therapeutic agents with improved efficacy and reduced side effects.

In the context of drug discovery, tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate has been explored as a precursor for more complex derivatives. For instance, modifications at the carbamate linkage or the phenyl ring could lead to compounds with enhanced binding affinity or altered pharmacological effects. The versatility of this scaffold makes it an attractive candidate for further investigation in medicinal chemistry.

The synthesis of this compound typically involves multi-step organic reactions, including condensation reactions between carbamic acid derivatives and appropriate alkylamines. The presence of the tert-butyl group necessitates careful optimization of reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, may be employed to introduce additional functional groups or modify existing ones.

From a regulatory perspective, compounds like tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate must undergo rigorous testing to evaluate their safety and efficacy before being considered for clinical use. Preclinical studies often focus on assessing toxicity, pharmacokinetics, and potential interactions with other drugs. The structural complexity of this molecule presents both challenges and opportunities for researchers aiming to develop new treatments.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. For example, carbamate-based inhibitors have been successfully used in the treatment of neurological disorders by targeting specific proteases or kinases. The combination of steric hindrance provided by the tert-butyl group and the basicity of the amino substituent could make this compound an effective tool for studying enzyme mechanisms.

Recent publications have highlighted the importance of structural diversity in drug discovery pipelines. By exploring derivatives of tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate, researchers may uncover novel therapeutic candidates with distinct mechanisms of action. Such efforts align with global trends toward personalized medicine, where compounds are tailored to individual patient needs based on their genetic profiles.

The chemical stability of this compound under various conditions is another critical factor that influences its practical applicability. Factors such as pH, temperature, and solvent choice can significantly impact its reactivity and shelf life. Researchers often employ spectroscopic techniques like NMR spectroscopy and mass spectrometry to monitor these changes and ensure consistent quality throughout different stages of development.

In conclusion, tert-butyl N-(4-amino-2-methyl-1-phenylbutyl)carbamate (CAS No: 2229566-13-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with tailored biological activities, while its synthetic accessibility allows for rapid exploration of derivatives. As research in medicinal chemistry continues to evolve, compounds like this one will play a pivotal role in advancing our understanding of disease mechanisms and developing next-generation therapeutics.